Cas no 2227791-82-2 (rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227791-82-2
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 6266797
• PubChem ID: 165755152
• Update Time: 2025-11-01

rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid
• 2227791-82-2
• EN300-1801824

• Inchi： 1S/C7H7NO2S/c9-7(10)5-3-4(5)6-8-1-2-11-6/h1-2,4-5H,3H2,(H,9,10)/t4-,5-/m1/s1
• InChI Key： YYBJHRUMANYTOJ-RFZPGFLSSA-N
• SMILES： S1C=CN=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.4Ų

Additional information on rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(1,3-Thiazol-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227791-82-2)

Rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227791-82-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanecarboxylic acids and is characterized by the presence of a thiazole ring, which imparts specific chemical and biological properties.

The thiazole ring is a heterocyclic aromatic compound consisting of one sulfur atom and one nitrogen atom in a five-membered ring. This ring system is known for its versatile reactivity and biological significance, making it a valuable scaffold in drug discovery and development. The cyclopropane moiety, on the other hand, introduces conformational rigidity and steric constraints that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, mediators of inflammation.

In addition to its anti-inflammatory properties, rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid has also shown promise as an antimicrobial agent. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

The structural uniqueness of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid also makes it an attractive candidate for further modification and optimization. Chemists have explored various derivatizations to enhance its pharmacological properties and reduce potential side effects. For instance, substitution at the thiazole ring or modification of the cyclopropane moiety can lead to compounds with improved solubility, stability, and bioavailability.

In preclinical studies, rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid has demonstrated favorable pharmacokinetic profiles. It shows good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for further development as an oral therapeutic agent. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid involves several steps that require precise control over stereochemistry and functional group manipulation. Common synthetic routes include the use of chiral auxiliaries or catalysts to achieve the desired stereoconfiguration. Recent advancements in asymmetric synthesis have further streamlined the production process, making it more efficient and cost-effective.

In conclusion, rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227791-82-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.